Cas no 461-53-0 (Butanoyl fluoride)

• Product name: Butanoyl fluoride
• CAS No: 461-53-0
• MF: C₄H₇OF
• MW: 90.09618
• CID: 332014
• PubChem ID: 68035

Butanoyl fluoride Chemical and Physical Properties

Names and Identifiers

• Butanoyl fluoride
• 4-FLUOROBUTYRALDEHYDE
• Butyryl fluoride
• 461-53-0
• EINECS 207-310-7
• GSJWYIDMIRQHMV-UHFFFAOYSA-N
• NS00031583
• DTXSID2060040

• Inchi： InChI=1S/C4H7FO/c1-2-3-4(5)6/h2-3H2,1H3
• InChI Key： GSJWYIDMIRQHMV-UHFFFAOYSA-N
• SMILES： C(F)(=O)CCC

Computed Properties

• Exact Mass: 90.04811
• Monoisotopic Mass: 90.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Tautomer Count: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.927
• Boiling Point: 78.7°Cat760mmHg
• Flash Point: 18.6°C
• Refractive Index: 1.347
• PSA: 17.07